4-(Pyridin-2-yl)piperidin-4-ol hydrochloride
Overview
Description
4-(Pyridin-2-yl)piperidin-4-ol hydrochloride, also known as 4-PIPERIDIN-4-YLPYRIDIN-2-OL HCl, is an organic compound belonging to the pyridine family. It is a white crystalline solid that is soluble in water and ethanol. It is commonly used in scientific research applications, as it has a variety of biochemical and physiological effects.
Scientific Research Applications
Drug Design and Discovery
4-(Pyridin-2-yl)piperidin-4-ol hydrochloride: is a piperidine derivative, which is a key structural motif in medicinal chemistry. Piperidine rings are found in numerous pharmaceuticals due to their ability to interact with biological targets. This compound can serve as a precursor or an intermediate in the synthesis of potential drug candidates . It may be involved in the structure-activity relationship (SAR) studies to optimize the pharmacological profile of new compounds.
Organic Synthesis
In organic synthesis, 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride can act as a building block for complex molecules. Its piperidine core can undergo various reactions, including alkylation, acylation, and oxidation, which are fundamental in constructing larger, more complex structures .
Pharmacological Applications
Piperidine derivatives, including 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride , have been reported to exhibit a wide range of pharmacological activities. They are present in drugs that serve as anticancer, antiviral, antimalarial, and antimicrobial agents, among others . This compound could be used in the development of new pharmacological agents with these activities.
Chemical Biology
In chemical biology, this compound could be used to study protein-ligand interactions within cells. Its structural features allow it to bind to various biological targets, which can be useful in understanding cellular processes and identifying new therapeutic targets .
Biochemistry
4-(Pyridin-2-yl)piperidin-4-ol hydrochloride: may be used in biochemistry for the synthesis of biomolecules. It could be incorporated into peptides or nucleotides during the synthesis of analogs for biological studies .
Anti-Fibrosis Research
Recent studies have indicated that certain piperidine derivatives show promising anti-fibrosis activity. As such, 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride could be a valuable tool in the research and development of anti-fibrotic therapies .
properties
IUPAC Name |
4-pyridin-2-ylpiperidin-4-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c13-10(4-7-11-8-5-10)9-3-1-2-6-12-9;/h1-3,6,11,13H,4-5,7-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZDQCXRMMHQBSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(C2=CC=CC=N2)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Pyridin-2-yl)piperidin-4-ol hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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